Cas no 2228432-82-2 (1-(4-bromo-3-methylphenyl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(4-bromo-3-methylphenyl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2228432-82-2
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 6313903
• PubChem ID: 165803783
• Update Time: 2025-10-21

1-(4-bromo-3-methylphenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-methylphenyl)methyl-N-methylcyclopropan-1-amine
• EN300-1923518
• 2228432-82-2
• 1-[(4-bromo-3-methylphenyl)methyl]-N-methylcyclopropan-1-amine

• Inchi： 1S/C12H16BrN/c1-9-7-10(3-4-11(9)13)8-12(14-2)5-6-12/h3-4,7,14H,5-6,8H2,1-2H3
• InChI Key： JSNYURZTQBPEFX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)CC1(CC1)NC

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Additional information on 1-(4-bromo-3-methylphenyl)methyl-N-methylcyclopropan-1-amine

1-(4-Bromo-3-Methylphenyl)methyl-N-Methylcyclopropan-1-Amine: A Comprehensive Overview

1-(4-Bromo-3-Methylphenyl)methyl-N-Methylcyclopropan-1-Amine is a complex organic compound with the CAS number 2228432-82-2. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The molecule consists of a cyclopropane ring, an amine group, and a substituted phenyl group, making it a versatile building block for various chemical reactions and molecular designs.

The structure of 1-(4-Bromo-3-Methylphenyl)methyl-N-Methylcyclopropan-1-Amine is characterized by a cyclopropane ring, which is known for its high ring strain and reactivity. The cyclopropane moiety is directly attached to an amine group, which is further substituted with a methyl group. The phenyl ring is substituted at the 4-bromo and 3-methyl positions, adding to the compound's complexity and reactivity. This combination of functional groups makes the compound highly versatile in terms of reactivity and applicability in different chemical transformations.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and development. The high ring strain in cyclopropane rings makes them excellent candidates for various reactions, including ring-opening reactions, which are often exploited in medicinal chemistry to design bioactive molecules. For instance, 1-(4-Bromo-3-Methylphenyl)methyl-N-Methylcyclopropan-1-Amine has been explored as a potential lead compound in the development of anti-inflammatory agents due to its ability to interact with specific biological targets.

The synthesis of 1-(4-Bromo-3-Methylphenyl)methyl-N-Methylcyclopropan-1-Amine involves a multi-step process that typically starts with the preparation of the substituted phenyl bromide. This is followed by coupling reactions to introduce the cyclopropane ring and the amine group. The use of transition metal catalysts, such as palladium catalysts, has been shown to significantly improve the efficiency and yield of these reactions. Recent advancements in catalytic methods have further enhanced the scalability and sustainability of this synthesis process.

In terms of applications, 1-(4-Bromo-3-Methylphenyl)methyl-N-Methylcyclopropan-1-Amine has been utilized in various areas of organic synthesis. For example, it serves as an intermediate in the preparation of heterocyclic compounds, which are essential components in many pharmaceuticals. Additionally, its reactivity towards nucleophilic substitution reactions makes it a valuable reagent in the construction of complex molecular architectures.

Recent research has also focused on the biological activity of this compound. Studies have demonstrated that 1-(4-Bromo-3-Methylphenyl)methyl-N-Methylcyclopropan-1-Amine exhibits moderate activity against certain enzymes involved in inflammatory pathways. This suggests its potential as a lead compound for developing novel anti-inflammatory drugs. Furthermore, its ability to modulate cellular signaling pathways makes it an interesting candidate for exploring new therapeutic strategies.

The unique combination of functional groups in 1-(4-Bromo-3-Methylphenyl)methyl-N-Methylcyclopropan-1-Amine also makes it a valuable tool in materials science. For instance, it can be used as a precursor for synthesizing advanced materials such as polymers or nanoparticles with tailored properties. The cyclopropane ring's reactivity can be harnessed to design materials with specific mechanical or electronic characteristics.

In conclusion, 1-(4-Bromo-3-Methylphenyl)methyl-N-Methylcyclopropan-1-Amine is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers seeking to design novel molecules and materials. As research continues to uncover new applications and mechanisms involving this compound, its role in advancing scientific knowledge and technological innovation is expected to grow further.